Cas no 923023-82-9 (2-Propenamide, N-[4-(2-benzoxazolyl)phenyl]-)

2-Propenamide, N-[4-(2-benzoxazolyl)phenyl]- structure
923023-82-9 structure
Product Name:2-Propenamide, N-[4-(2-benzoxazolyl)phenyl]-
CAS No:923023-82-9
MF:C16H12N2O2
MW:264.278683662415
CID:738750
PubChem ID:71446017
Update Time:2025-04-19

2-Propenamide, N-[4-(2-benzoxazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-[4-(2-benzoxazolyl)phenyl]-
    • N-[4-(1,3-benzoxazol-2-yl)phenyl]prop-2-enamide
    • 923023-82-9
    • Z3766089583
    • DTXSID00854525
    • Inchi: 1S/C16H12N2O2/c1-2-15(19)17-12-9-7-11(8-10-12)16-18-13-5-3-4-6-14(13)20-16/h2-10H,1H2,(H,17,19)
    • InChI Key: SIUWVNPSCXDSQH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

  • Exact Mass: 264.089877630g/mol
  • Monoisotopic Mass: 264.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.1Ų
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